molecular formula C10H8ClNO2 B8657636 2-(1-Chloroethyl)-4H-3,1-benzoxazin-4-one CAS No. 89441-13-4

2-(1-Chloroethyl)-4H-3,1-benzoxazin-4-one

Cat. No.: B8657636
CAS No.: 89441-13-4
M. Wt: 209.63 g/mol
InChI Key: DTGJFDPCOHJEBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Chloroethyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

89441-13-4

Molecular Formula

C10H8ClNO2

Molecular Weight

209.63 g/mol

IUPAC Name

2-(1-chloroethyl)-3,1-benzoxazin-4-one

InChI

InChI=1S/C10H8ClNO2/c1-6(11)9-12-8-5-3-2-4-7(8)10(13)14-9/h2-6H,1H3

InChI Key

DTGJFDPCOHJEBM-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NC2=CC=CC=C2C(=O)O1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

17.47 ml of 2-chloropropionic acid chloride were added with stirring at room temperature to a solution of 10.3 g of 2-amino-benzoic acid in 20 ml of toluene and the mixture was progressively heated to 65° C. during which a mass was formed and gas disengaged and the mixture fluidized. The mixture was held at reflux for 90 minutes and was evaporated to dryness under reduced pressure. The residue was empasted with petroleum ether (b.p.=60° to 80° C.), was iced and vacuum filtered. The product was washed and dried under reduced pressure at 50° C. to obtain 14.45 g of 2-(1-chloroethyl)-4H-3,1-benzoxazine-4-one melting at 90° C.
Quantity
17.47 mL
Type
reactant
Reaction Step One
Quantity
10.3 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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